N-(6-azaspiro[2.5]octan-2-yl)-2-methoxy-N-[(1-methylimidazol-2-yl)methyl]benzamide;hydrochloride

• IUPAC Name: N-(6-azaspiro[2.5]octan-2-yl)-2-methoxy-N-[(1-methylimidazol-2-yl)methyl]benzamide;hydrochloride
• InChI: InChI=1S/C20H26N4O2.ClH/c1-23-12-11-22-18(23)14-24(17-13-20(17)7-9-21-10-8-20)19(25)15-5-3-4-6-16(15)26-2;/h3-6,11-12,17,21H,7-10,13-14H2,1-2H3;1H
• InChI Key: WAEDXFOHIOUADG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1CN(C2CC23CCNCC3)C(=O)C4=CC=CC=C4OC.Cl
• Molecular Formula: C20H27ClN4O2
• Molecular Weight: 390.9 g/mol

Description

N-(6-azaspiro[2.5]octan-2-yl)-2-methoxy-N-[(1-methylimidazol-2-yl)methyl]benzamide;hydrochloride is a complex organic compound with potential applications in various scientific fields. This compound features a unique spirocyclic structure, which contributes to its distinct chemical properties and potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(6-azaspiro[2.5]octan-2-yl)-2-methoxy-N-[(1-methylimidazol-2-yl)methyl]benzamide;hydrochloride typically involves multiple steps, starting from readily available starting materials. One common approach involves the annulation of cyclopentane and four-membered rings to form the spirocyclic core . The reaction conditions often include the use of strong bases and high temperatures to facilitate the formation of the spirocyclic structure.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow chemistry and automated synthesis can be employed to scale up the production process efficiently.

Chemical Reactions Analysis

Types of Reactions

N-(6-azaspiro[2.5]octan-2-yl)-2-methoxy-N-[(1-methylimidazol-2-yl)methyl]benzamide;hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide. Reaction conditions may vary depending on the desired transformation, but typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield ketones or carboxylic acids, while reduction reactions may produce alcohols or alkanes.

Scientific Research Applications

N-(6-azaspiro[2.5]octan-2-yl)-2-methoxy-N-[(1-methylimidazol-2-yl)methyl]benzamide;hydrochloride has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Explored for its potential therapeutic effects, including anticancer or antimicrobial properties.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-(6-azaspiro[2.5]octan-2-yl)-2-methoxy-N-[(1-methylimidazol-2-yl)methyl]benzamide;hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique spirocyclic structure allows it to fit into binding sites with high specificity, modulating the activity of its targets. This can lead to various biological effects, depending on the pathways involved .

Comparison with Similar Compounds

Similar Compounds

• **2-(6-azaspiro[2.5]octan-6-yl)-4-[(2-methyl-2-propanyl)sulfamoyl]-N-{3-[(2-methyl-2-propanyl)sulfamoyl]phenyl}benzamide
• **tert-butyl N-({6-azaspiro[2.5]octan-1-yl}methyl)carbamate

Uniqueness

N-(6-azaspiro[2.5]octan-2-yl)-2-methoxy-N-[(1-methylimidazol-2-yl)methyl]benzamide;hydrochloride stands out due to its specific spirocyclic structure and the presence of both methoxy and imidazole functional groups. These features contribute to its unique chemical properties and potential biological activities, making it a valuable compound for various research applications.